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Compound of Interest

Compound Name: Paederosidic Acid

Cat. No.: B15568782 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Paederosidic acid is a sulfur-containing iridoid glycoside found in plants of the Paederia

genus, notably Paederia scandens. It is recognized for a variety of potential pharmacological

activities, making its accurate quantification in plant materials and biological matrices crucial for

research and development. This application note details a robust and sensitive High-

Performance Liquid Chromatography coupled with Electrospray Ionization Mass Spectrometry

(HPLC-ESI-MS) method for the quantification of paederosidic acid. The method is designed

for high throughput and accurate analysis, suitable for pharmacokinetic studies, quality control

of herbal extracts, and other research applications.

Molecular Structure and Properties

Compound: Paederosidic Acid

Molecular Formula: C₁₈H₂₄O₁₂S[1][2][3]

Molecular Weight: 464.44 g/mol [2][3]

CAS Number: 18842-98-3[2][3]
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Standard and Sample Preparation
1.1. Preparation of Standard Solutions

Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of paederosidic acid reference

standard and dissolve it in a 1 mL volumetric flask with methanol.

Working Standard Solutions: Perform serial dilutions of the stock solution with 50% methanol

to prepare a series of working standard solutions for the calibration curve (e.g., 1, 5, 10, 50,

100, 250, 500 ng/mL).

1.2. Sample Preparation (from Paederia scandens plant material)

Grinding: Grind the dried plant material to a fine powder (passing through a 65-mesh sieve).

Extraction: Accurately weigh approximately 0.5 g of the powdered sample into a flask. Add

25 mL of 50% ethanol.

Reflux Extraction: Perform reflux extraction in a water bath for 60 minutes.

Cooling and Weight Adjustment: Allow the extract to cool to room temperature and add 50%

ethanol to compensate for any solvent loss during reflux.

Filtration: Filter the extract through a 0.22 µm syringe filter into an HPLC vial for analysis.

HPLC-ESI-MS Analysis
2.1. HPLC Conditions

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.6 µm particle size).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Elution:

0-2 min: 5% B
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2-10 min: 5% to 95% B

10-12 min: 95% B

12-12.1 min: 95% to 5% B

12.1-15 min: 5% B

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 30 °C.

2.2. ESI-MS Conditions

Mass Spectrometer: Triple Quadrupole Mass Spectrometer.

Ionization Mode: Electrospray Ionization (ESI), Negative. Negative mode is often more

sensitive for iridoid glycosides.

Multiple Reaction Monitoring (MRM) Transitions:

The precursor ion for paederosidic acid in negative mode is the deprotonated molecule

[M-H]⁻ at m/z 463.4.

A primary fragmentation pathway for iridoid glycosides is the neutral loss of the glucose

moiety (162 Da).[4]

The proposed MRM transition for quantification is m/z 463.4 → 301.3. A secondary,

qualifying transition can also be monitored.

Note: The collision energy and other source parameters should be optimized for the

specific instrument being used.

Source Parameters (Typical Starting Points):

Capillary Voltage: 3.5 kV
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Source Temperature: 120 °C

Desolvation Temperature: 400 °C

Cone Gas Flow: 30 L/hr

Desolvation Gas Flow: 800 L/hr

Data Presentation
Table 1: Quantitative Parameters for Paederosidic Acid Analysis

Parameter Value

Precursor Ion (m/z) 463.4 ([M-H]⁻)

Product Ion (m/z) 301.3

Expected Retention Time (RT) 6-8 minutes (system dependent)

Linearity (R²) ≥ 0.99

Limit of Quantification (LOQ) 0.25 - 5.0 ng/mL

Accuracy 85% - 115%

Precision (%RSD) < 15%

Recovery > 85%

Note: These values are based on typical performance for iridoid glycoside analysis and should

be confirmed during in-house method validation.
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Caption: Experimental workflow for Paederosidic Acid quantification.
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Caption: Logical relationship of MRM for Paederosidic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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